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Compound of Interest

Compound Name: 10-Deoxymethymycin

Cat. No.: B15562650

For Researchers, Scientists, and Drug Development Professionals

Abstract

10-Deoxymethymycin, a macrolide antibiotic, represents a significant area of interest in the
development of novel therapeutic agents. This technical guide provides an in-depth exploration
of its chemical structure, drawing from key synthetic and analytical studies. We present a
summary of its chemical identifiers, detailed experimental protocols for its synthesis and
characterization, and a visualization of its mechanism of action. This document is intended to
serve as a comprehensive resource for researchers engaged in the study and application of
macrolide antibiotics.

Core Chemical Structure and Identifiers

10-Deoxymethymycin is a 12-membered macrolide antibiotic. Its core structure consists of a
lactone ring to which a desosamine sugar moiety is attached. The aglycone, known as 10-
deoxymethynolide, is a key precursor in its synthesis.
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Identifier Value Source

(3R,4S,5S,7R,9E,11R,12R)-4-
[(2S,3R,4S,6R)-4-
(dimethylamino)-3-hydroxy-6-

IUPAC Name methyl-oxan-2-yljoxy-12-ethyl- PubChem
3,5,7,11-tetramethyl-1-
oxacyclododec-9-ene-2,8-

dione

Molecular Formula C25H43N0O6 PubChem

CC[C@@H]1--INVALID-LINK--
01)C)O[C@H]2--INVALID-
SMILES LINK PubChem

C)N(C)C)0)C)C">C@@HC

DZGHWPQKGWXOHD-
InChl Key PubChem
NHLONWFASA-N

CAS Number 36826-66-1 MedchemExpress

Experimental Protocols

The structural elucidation and synthesis of 10-Deoxymethymycin and its aglycone, 10-
deoxymethynolide, have been described in detail in the scientific literature. The following
protocols are based on the methodologies reported in the total synthesis by Xuan R, et al.

Synthesis of 10-Deoxymethynolide

The total synthesis of 10-deoxymethynolide is a multi-step process involving the assembly of
key fragments followed by macrocyclization. A crucial step in this synthesis is the ring-closing
metathesis (RCM) reaction.

General Workflow for the Synthesis of 10-Deoxymethynolide:
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« To cite this document: BenchChem. [The Chemical Architecture of 10-Deoxymethymycin: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562650#exploring-the-chemical-structure-of-10-
deoxymethymycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd
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